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Compound of Interest

Compound Name:
N,N''-Propane-1,3-diylbis[N'-

octadecylurea]

CAS No.: 35674-65-8

Cat. No.: B3262508

Get Quote

Executive Summary
This guide details the utilization of supramolecular bis-urea networks in high-performance

coatings.[1] Unlike traditional covalent cross-linking, bis-urea motifs utilize reversible,

directional hydrogen bonding to create dynamic polymer networks. These systems offer unique

rheological control (thixotropy), intrinsic self-healing capabilities, and tunable mechanical

properties. This document provides actionable protocols for synthesizing bis-urea additives,

formulating self-healing coatings, and validating their performance through rigorous rheological

and mechanical testing.[2]

Technology Overview: The Bis-Urea Motif
The core technology relies on the bis-urea functional group, typically derived from the reaction

of a diisocyanate with a monoamine (or vice versa).
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Bis-urea molecules self-assemble into long, non-covalent rod-like or ribbon-like structures via

bifurcated hydrogen bonds.

Primary Interaction: Each urea group acts as a double hydrogen bond donor and acceptor.

Network Formation: These supramolecular "rods" physically cross-link the polymer matrix or

solvent.

Reversibility: Under shear stress or heat, the H-bonds dissociate, lowering viscosity (shear-

thinning). Upon relaxation, the bonds reform, restoring structure (thixotropy).

Visualization of Assembly Logic
The following diagram illustrates the hierarchical assembly from monomer to supramolecular

network.

Environmental Triggers

Bis-Urea Monomer
(U-R-U)

H-Bonding
(Bifurcated)

 Self-Association

Rest/Cooling
(Re-assembly)

 Healing

Supramolecular
Rod/Ribbon

 Stacking

3D Physical
Network

 Entanglement/Cross-link

Shear Stress
(Disassembly)

 Breakage

Click to download full resolution via product page

Figure 1: Hierarchical assembly of bis-urea monomers into a thixotropic network. The

reversible loop (bottom) enables self-healing and shear-thinning behavior.

Key Applications & Formulations
Rheology Modification (Thixotropic Additives)
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Bis-urea derivatives, such as 2,4-bis(2-ethylhexylureido)toluene (EHUT), are potent thickeners

for non-polar and medium-polarity solvents. They prevent pigment settling and sagging in

paints.[3]

Comparative Performance Data:

Property Standard HEUR Thickener
Bis-Urea Supramolecular
Thickener

Mechanism Hydrophobic Association Hydrogen Bonding Arrays

Shear Sensitivity Moderate High (Excellent Sprayability)

Recovery Time Slow (seconds to minutes) Fast (milliseconds to seconds)

Sag Resistance Good Superior

Solvent Compatibility Water/Polar Tunable (Polar to Non-polar)

Self-Healing Protective Coatings
Incorporating bis-urea motifs into a polymer backbone (e.g., polyurethane or polyacrylate)

creates intrinsic self-healing materials.

Mechanism: When scratched, the H-bonds break preferentially over covalent bonds. The

mobility of the "broken" chains allows them to flow into the crack and reform H-bonds.

Target: Automotive clear coats, anti-corrosion marine coatings.

Experimental Protocols
Protocol A: Synthesis of Bis-Urea Rheology Modifier
(EHUT Type)
Target Molecule: A model bis-urea derived from 2,4-toluene diisocyanate (TDI) and 2-

ethylhexylamine.

Safety: Isocyanates are sensitizers. Perform in a fume hood.

Reagents:
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2,4-Toluene diisocyanate (TDI) (1.0 eq)

2-ethylhexylamine (2.05 eq - slight excess)

Solvent: Butyl acetate or Toluene (dry).

Procedure:

Step 1: Charge a 3-neck flask with dry solvent under nitrogen atmosphere.

Step 2: Add TDI to the solvent. Cool to 0-5°C using an ice bath to control exotherm.

Step 3: Add 2-ethylhexylamine dropwise over 30 minutes. Maintain temperature < 20°C.

Step 4: Allow to warm to room temperature and stir for 4 hours. The solution will become

viscous or form a gel depending on concentration.

Step 5: Precipitate the product in excess hexane or methanol (depending on solubility).

Filter and dry under vacuum.

Validation:

FTIR: Look for disappearance of N=C=O peak (~2270 cm⁻¹) and appearance of Urea

C=O (~1640 cm⁻¹) and N-H (~3300 cm⁻¹).

Protocol B: Formulation of Self-Healing Polyurethane
Coating
Objective: Create a clear coat that heals surface scratches at moderate temperature (60°C).

Pre-polymer Synthesis:

React Polytetramethylene ether glycol (PTMG, Mw ~1000) with Isophorone Diisocyanate

(IPDI) in a 1:2 molar ratio.

Stir at 80°C for 3 hours (Dibutyltin dilaurate catalyst, 0.05 wt%).

Chain Extension (Supramolecular Motif):
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Dissolve the pre-polymer in DMF.

Add a diamine chain extender capable of forming bis-urea linkages (e.g., trans-1,4-

diaminocyclohexane) or simply react the isocyanate-terminated pre-polymer with an

amine-terminated bis-urea intermediate.

Note: A simpler route is using a commercially available supramolecular diol during the

initial polymerization.

Application:

Spin-coat the solution onto glass or steel substrates (1500 rpm, 30s).

Dry at 60°C for 24 hours to remove solvent.

Protocol C: Characterization Workflow
1. Rheological Thixotropy Loop
Equipment: Rotational Rheometer (Cone-plate geometry). Method:

Low Shear: 0.1 s⁻¹ for 60s (Measure initial viscosity).

High Shear: Ramp to 1000 s⁻¹ or hold at 1000 s⁻¹ for 30s (Simulate spraying/brushing).

Recovery: Immediate return to 0.1 s⁻¹ (Measure time to recover 90% of initial viscosity).

Success Criteria: Instant drop in viscosity at step 2, rapid recovery (<10s) at step 3.

2. Self-Healing Scratch Test
Equipment: Optical Microscope, Hot plate. Method:

Create a standard scratch (width ~50 µm) using a razor blade or micro-indenter.

Image the scratch (t=0).

Heat sample to 60°C (or keep at RT if designed for ambient healing).

Image at intervals (1h, 6h, 24h).
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Quantification: Healing Efficiency (%) =

.

Mechanism of Self-Healing
The following diagram details the molecular events during the healing process.
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Figure 2: Step-by-step mechanism of self-healing in bis-urea supramolecular coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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